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Compound of Interest

Compound Name: Fluorine perchlorate

CAS No.: 10049-03-3

Cat. No.: B12752894

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Fluorine perchlorate is an extremely unstable and dangerously explosive

compound. The information provided herein is for academic and research purposes only.

Attempting to synthesize or handle this substance requires expert knowledge and specialized

equipment. Extreme caution is advised.

Nomenclature and Identification
Fluorine perchlorate is a rarely encountered inorganic compound with a unique chemical

structure and high reactivity. Proper identification is crucial for safety and research accuracy.
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Identifier Value

CAS Number 10049-03-3[1]

IUPAC Name Perchloryl hypofluorite[1]

Synonyms
Fluorine perchlorate, Chlorine tetroxyfluoride,

Chlorine fluoride oxide (ClO₄F)

Chemical Formula FClO₄ or FOClO₃[1]

Physicochemical Properties
The quantitative properties of fluorine perchlorate highlight its volatile and energetic nature.

Property Value

Molecular Weight 118.45 g/mol [2]

Appearance Colorless gas with a penetrating odor[1]

Melting Point -167.3 °C[1]

Boiling Point -16 °C[1]

Standard Enthalpy of Formation (ΔfH⦵₂₉₈) +9 kcal/mol[1]

Experimental Protocols for Synthesis
Detailed, step-by-step experimental protocols for the synthesis of fluorine perchlorate are not

readily available in open literature due to the compound's extreme hazardousness. However,

two primary methods have been reported.

Synthesis from Fluorine and Perchloric Acid
This method was first reported by Rohrback and Cady in 1947.[1][3] It involves the direct

fluorination of aqueous perchloric acid.

Overall Reaction: F₂ + HClO₄ → FClO₄ + HF[1]
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General Procedure: The synthesis is conducted by passing fluorine gas over cold,

concentrated (typically 60-72%) aqueous perchloric acid.[4] The reaction is highly exothermic

and produces the dangerously explosive fluorine perchlorate gas, which must be handled

with extreme care in a specialized apparatus, likely constructed from materials resistant to both

fluorine and perchloric acid, such as platinum or nickel alloys.

Thermal Decomposition of Tetrafluoroammonium
Perchlorate
This method is reported to yield very pure fluorine perchlorate that can be manipulated and

frozen without explosion.[1]

Overall Reaction: NF₄ClO₄ → NF₃ + FClO₄[1]

General Procedure: The thermal decomposition of tetrafluoroammonium perchlorate (NF₄ClO₄)

is performed under controlled heating. The resulting gaseous products, nitrogen trifluoride

(NF₃) and fluorine perchlorate (FClO₄), would then be separated, likely through fractional

condensation.

Chemical Reactivity and Hazards
Fluorine perchlorate is a powerful oxidizing agent and is highly unpredictable. Its hazardous

nature stems from the weak O-F bond and the +7 oxidation state of the chlorine atom.[1]

Explosive Instability: It is an extremely unstable gas that can explode spontaneously.[1]

Detonation can be triggered by contact with small amounts of reducing agents, organic

compounds, dust, or even rough surfaces.

Strong Oxidizer: It reacts vigorously with reducing agents. For instance, it oxidizes iodide

ions to iodine.[1]

Reaction with Iodide: FOClO₃ + 2I⁻ → ClO₄⁻ + F⁻ + I₂

Reactions with Organic Compounds: It reacts explosively with many organic materials. Its

reaction with tetrafluoroethylene is an example of an addition reaction.[1]

Reaction with Tetrafluoroethylene: CF₂=CF₂ + FOClO₃ → CF₃CF₂OClO₃
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Mandatory Visualizations
Synthesis Workflows

Synthesis Workflow 1: Fluorination of Perchloric Acid
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Caption: Fluorination of Perchloric Acid Synthesis Workflow.

Synthesis Workflow 2: Thermal Decomposition
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Caption: Thermal Decomposition Synthesis Workflow.

Logical Relationship: Hazards and Incompatibilities
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Fluorine Perchlorate: Hazards and Incompatibilities
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Caption: Hazards and Incompatibilities of Fluorine Perchlorate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12752894/docs#a-comprehensive-technical-guide-to-
fluorine-perchlorate-foclo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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